Cas no 2171610-72-1 (5,5-dimethylpiperidine-2-carboxylic acid;hydrochloride)

• Product Name: 5,5-dimethylpiperidine-2-carboxylic acid;hydrochloride
• CAS No: 2171610-72-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5268481
• PubChem ID: 132398711
• Update Time: 2026-03-09

5,5-dimethylpiperidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride
• 5,5-dimethylpiperidine-2-carboxylic acid;hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-8(2)4-3-6(7(10)11)9-5-8;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： LIGBLYPMJSZBSE-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CCC1C(O)=O.[H]Cl

Additional information on 5,5-dimethylpiperidine-2-carboxylic acid;hydrochloride

Recent Advances in the Application of 5,5-Dimethylpiperidine-2-carboxylic Acid Hydrochloride (CAS: 2171610-72-1) in Chemical Biology and Pharmaceutical Research

The compound 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride (CAS: 2171610-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its piperidine scaffold and carboxylic acid functionality, serves as a crucial building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of central nervous system (CNS) therapeutics, antimicrobial agents, and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The compound's rigid piperidine core was found to enhance binding affinity to GABA_A receptors, while its carboxylic acid group facilitated salt bridge formation with key amino acid residues. This discovery opens new avenues for developing neuroactive compounds with improved selectivity and reduced off-target effects.

Another significant application emerged from recent antimicrobial research, where derivatives of 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride showed promising activity against drug-resistant bacterial strains. A 2024 Nature Communications paper reported that structural modifications of this scaffold yielded compounds with potent inhibition of bacterial efflux pumps, a major mechanism of antibiotic resistance. The hydrochloride salt form (CAS: 2171610-72-1) was particularly noted for its enhanced solubility and bioavailability in these antimicrobial formulations.

The pharmaceutical industry has also recognized the value of this compound in chiral synthesis. Its stereogenic center at the 2-position makes it an excellent chiral auxiliary for asymmetric synthesis. Recent process chemistry studies have optimized large-scale production methods for 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride, achieving >99% enantiomeric purity while maintaining cost-effectiveness – a critical factor for commercial drug development.

Emerging research in chemical biology has explored the use of 2171610-72-1 as a molecular probe. Its ability to form stable complexes with transition metals has been exploited in metalloenzyme inhibition studies. Particularly noteworthy is its application in developing inhibitors for zinc-dependent matrix metalloproteinases (MMPs), which are important targets in cancer and inflammatory diseases. The dimethyl substitution at the 5-position appears to confer optimal steric hindrance for selective MMP inhibition.

Recent pharmacokinetic studies have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) properties of compounds derived from 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride. The hydrochloride salt form demonstrates favorable solubility characteristics across physiological pH ranges, addressing a common challenge in drug development. Furthermore, metabolic stability studies indicate that the dimethyl substitution pattern provides protection against rapid hepatic clearance, potentially extending plasma half-life of derived therapeutics.

Looking forward, the unique structural features of 5,5-dimethylpiperidine-2-carboxylic acid hydrochloride (CAS: 2171610-72-1) continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a scaffold for covalent inhibitor design. The compound's versatility, combined with recent synthetic methodology advances, positions it as an increasingly important tool in modern medicinal chemistry and chemical biology research.